(5-(2-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone

Specification

• CAS No.: 2070015-36-8
• Molecular Formula: C18H12FIOS
• Molecular Weight: 422.3 g/mol
• IUPAC Name: [5-(2-fluorophenyl)thiophen-2-yl]-(5-iodo-2-methylphenyl)methanone
• Standard InChI: InChI=1S/C18H12FIOS/c1-11-6-7-12(20)10-14(11)18(21)17-9-8-16(22-17)13-4-2-3-5-15(13)19/h2-10H,1H3
• Standard InChI Key: MQPLRJKMRUEOLX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)I)C(=O)C2=CC=C(S2)C3=CC=CC=C3F
• Canonical SMILES: CC1=C(C=C(C=C1)I)C(=O)C2=CC=C(S2)C3=CC=CC=C3F

Introduction

(5-(2-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone is a complex organic compound that belongs to the class of methanones. It is characterized by its molecular structure, which includes a thiophene ring connected to a phenyl ring via a methanone group, with specific substitutions of fluorine and iodine atoms. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties.

Identifiers:

• CAS Number: 2070015-36-8

• Molecular Formula: C18H12FIOS

• Molecular Weight: Approximately 422.26 g/mol

• InChI: 1S/C18H12FIOS/c1-11-6-7-12(20)10-14(11)18(21)17-9-8-16(22-17)13-4-2-3-5-15(13)19/h2-10H,1H3

• InChIKey: MQPLRJKMRUEOLX-UHFFFAOYSA-N

Synthesis and Applications

The synthesis of (5-(2-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone typically involves the reaction of appropriate thiophene and phenyl derivatives in the presence of a catalyst. This compound is of interest in organic synthesis and may be used as an intermediate in the production of pharmaceuticals or other organic materials.

Safety and Handling

Given its chemical structure, handling this compound requires caution due to potential hazards associated with its chemical properties. It is classified with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray).

Research Findings

Research on this compound is limited, but it is part of a broader class of compounds that are studied for their potential applications in organic electronics and pharmaceuticals. The presence of fluorine and iodine atoms provides unique electronic properties that can be exploited in various applications.